Cas no 7510-78-3 (2-(4-bromoanilino)-2-phenylacetonitrile)

• Product Name: 2-(4-bromoanilino)-2-phenylacetonitrile
• CAS No: 7510-78-3
• MF: C₁₄H₁₁BrN₂
• MW: 287.154542207718
• CID: 981419
• PubChem ID: 347503
• Update Time: 2025-04-19

2-(4-bromoanilino)-2-phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromoanilino)-2-phenylacetonitrile
• 2-(N-4-bromoanilino)-2-phenylacetonitrile; (4-Brom-anilino)-phenyl-acetonitril; SureCN11565259; 2-[N-(4-bromoanilino)]-2-phenylacetonitrile; NSC406218; 2-(4-bromophenylamino)-2-phenylacetonitrile; AC1L87GQ; AKOS005793565; (4-bromo-anilino)-phenyl-acetonitrile;
• SCHEMBL11565259
• 7510-78-3
• NSC406218
• AKOS005793565
• NSC-406218
• DTXSID00324273

• Inchi： 1S/C14H11BrN2/c15-12-6-8-13(9-7-12)17-14(10-16)11-4-2-1-3-5-11/h1-9,14,17H
• InChI Key： SVPCPLZZQODKMJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 286.01063
• Monoisotopic Mass: 286.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82